BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Sodium
Methanedithioate: Properties, Synthesis, and
Applications

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest |

Compound Name: Sodium;methanedithioate
CAS No.: 69316-68-3
- 7

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium methanedithioate, a structurally simple organosulfur compound, holds significant
potential in various scientific and industrial fields, particularly in polymer chemistry and organic
synthesis. This technical guide provides a comprehensive overview of the physical and
chemical properties of sodium methanedithioate, offering a foundational resource for
researchers and professionals. The document details its synthesis, characterization, chemical
reactivity, and potential applications, with a focus on providing practical, field-proven insights.

Introduction

Sodium methanedithioate (CAS RN: 69316-68-3) is the sodium salt of methanedithioic acid.[1]
Its unique structure, featuring a dithiocarboxylate functional group, imparts specific reactivity
that makes it a valuable building block in the synthesis of more complex molecules. While often
confused with the more common sodium methanethiolate, sodium methanedithioate possesses
distinct properties and applications that warrant specific attention. This guide aims to elucidate
these characteristics, providing a clear and accurate technical resource.

Chemical Identity and Structure
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The fundamental identity of sodium methanedithioate is defined by its molecular structure and
associated identifiers.

Property Value Source

sodium;hydride;methanedithioi

IUPAC Name ] [1]
c acid

CAS Number 69316-68-3 [1]

Molecular Formula CHsNaS:2 [1]

Molecular Weight 102.16 g/mol [1]
FSNNUXOSPJGENI-

InChl Key [1]
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The structure of sodium methanedithioate consists of a central carbon atom double-bonded to
one sulfur atom and single-bonded to another sulfur atom, which carries a negative charge and
is ionically bonded to a sodium cation.

Caption: Chemical structure of Sodium Methanedithioate.

Physicochemical Properties

A thorough understanding of the physicochemical properties of sodium methanedithioate is
essential for its effective handling, application, and analysis.

Physical Properties

Property Value Source
Appearance Data not available
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available
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Note: Specific experimental data for the physical properties of pure sodium methanedithioate
are not readily available in the reviewed literature.

Chemical Properties

o pKa of Methanedithioic Acid: The acidity of the parent acid, methanedithioic acid, is a key
determinant of the basicity of its conjugate base, the methanedithioate anion. While the
precise pKa value for methanedithioic acid is not widely reported, it is expected to be a
relatively acidic organic compound due to the presence of the two sulfur atoms which can
stabilize the negative charge of the conjugate base. For comparison, the pKa of the related
compound, methanethiol, is approximately 10.4.[2]

Synthesis and Characterization

The synthesis of sodium methanedithioate can be achieved through several routes, each with
its own advantages and considerations.

Synthesis Protocols

Method 1: From Carbon Disulfide and a Reducing Agent

One common method involves the reaction of carbon disulfide with a suitable sodium-
containing reducing agent. A reported synthesis utilizes sodium hydroxymethanesulfinate under
controlled pH and temperature conditions.[1]

Experimental Protocol:

In a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve sodium
hydroxymethanesulfinate in a suitable solvent.

Cool the solution in an ice bath.

Slowly add carbon disulfide to the cooled solution while maintaining vigorous stirring.

Control the pH of the reaction mixture throughout the addition.

After the addition is complete, allow the reaction to proceed for a specified time.
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« Isolate the crude sodium methanedithioate by filtration or other appropriate means.

o Purify the product, for example, by recrystallization from a suitable solvent.

Synthesis Workflow

Start: Dissolve Sodium

Hydroxymethanesulfinate Sodium Methanedithioate

Slowly Add with stirring
Carbon Disulfide

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of sodium methanedithioate.

Characterization Techniques

The identity and purity of synthesized sodium methanedithioate can be confirmed using a
variety of analytical techniques.

o Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is used to identify the characteristic
vibrational frequencies of the functional groups present in the molecule. The S-C-S
vibrational bands are expected to appear in the region of approximately 950-1050 cm~1.[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and 3C NMR spectroscopy are
crucial for confirming the structural integrity of the compound. The proton NMR spectrum
would show a signal for the CHz group, while the carbon NMR would show a signal for the
dithiocarboxylate carbon.

o Elemental Analysis: This technique determines the percentage composition of carbon,
hydrogen, and sulfur in the sample, which can be compared to the theoretical values for
CiHz2NaS: to assess purity.

Chemical Reactivity and Applications

Sodium methanedithioate's reactivity is centered around the nucleophilic nature of the
dithiocarboxylate anion.
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Nucleophilic Reactions

The methanedithioate anion is a potent nucleophile and can participate in various substitution
and addition reactions.

o Thiomethylation: It serves as a reagent for introducing the thiomethyl group (-CH2S~) into
organic molecules. This is a valuable transformation in the synthesis of pharmaceuticals and
agrochemicals.[1]

Polymer Chemistry

A primary application of sodium methanedithioate is in the field of polymer chemistry, where it
functions as a monomeric building block.[1] Its bifunctional nature allows it to be incorporated
into polymer chains, leading to the formation of sulfur-containing polymers with unique
properties.

Key Application Areas

Polvmer Chemistr Monomer for Sulfur-
y y Containing Polymers
(Organic Synthesis)—»(l’hiomethylation Reageng

Click to download full resolution via product page

Sodium
Methanedithioate

Caption: Major applications of sodium methanedithioate.

Safety and Handling

While specific toxicity data for sodium methanedithioate is not extensively documented, it is
prudent to handle it with the care afforded to all chemical reagents. Based on the reactivity of
similar sulfur-containing compounds, the following precautions are recommended:

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.
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o Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation of any potential
dust or vapors.

o Storage: Store in a cool, dry place, away from incompatible materials such as strong
oxidizing agents and acids. Keep the container tightly sealed to prevent moisture absorption.

Conclusion

Sodium methanedithioate is a specialized organosulfur compound with distinct chemical
properties and applications. While there is a need for more comprehensive data on its physical
properties, its utility in polymer synthesis and as a thiomethylation reagent is established. This
guide has synthesized the available technical information to provide a solid foundation for
researchers and professionals working with or considering the use of this versatile chemical.
Further research into its properties and applications is warranted to fully explore its potential in
various fields of chemistry and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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